Cas no 1806606-06-3 (5-(2-Carboxyethyl)-2-(difluoromethoxy)mandelic acid)

• Product Name: 5-(2-Carboxyethyl)-2-(difluoromethoxy)mandelic acid
• CAS No: 1806606-06-3
• MF: C₁₂H₁₂F₂O₆
• MW: 290.216891288757
• CID: 4941532
• Update Time: 2025-06-10

5-(2-Carboxyethyl)-2-(difluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Carboxyethyl)-2-(difluoromethoxy)mandelic acid

• Inchi： 1S/C12H12F2O6/c13-12(14)20-8-3-1-6(2-4-9(15)16)5-7(8)10(17)11(18)19/h1,3,5,10,12,17H,2,4H2,(H,15,16)(H,18,19)
• InChI Key： UPEIEOYVGOXEDL-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1C(C(=O)O)O)CCC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 349
• XLogP3: 1.5
• Topological Polar Surface Area: 104

Additional information on 5-(2-Carboxyethyl)-2-(difluoromethoxy)mandelic acid

Recent Advances in the Study of 5-(2-Carboxyethyl)-2-(difluoromethoxy)mandelic acid (CAS: 1806606-06-3)

The compound 5-(2-Carboxyethyl)-2-(difluoromethoxy)mandelic acid (CAS: 1806606-06-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethoxy and carboxyethyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for 5-(2-Carboxyethyl)-2-(difluoromethoxy)mandelic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The researchers employed a multi-step approach involving esterification, fluorination, and hydrolysis, achieving an overall yield of 78%. This advancement is critical for facilitating further pharmacological evaluations and potential industrial-scale production.

Pharmacological studies have revealed that 5-(2-Carboxyethyl)-2-(difluoromethoxy)mandelic acid exhibits potent inhibitory effects on specific inflammatory pathways. In vitro and in vivo experiments demonstrated its ability to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. These findings were corroborated by a recent preclinical study, which reported significant reductions in inflammation markers in animal models of rheumatoid arthritis.

Another promising avenue of research involves the compound's potential application in oncology. Preliminary data from a 2024 study indicated that 5-(2-Carboxyethyl)-2-(difluoromethoxy)mandelic acid could inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades. However, further studies are needed to elucidate the exact molecular targets and to assess the compound's efficacy in more complex tumor models.

Despite these promising findings, challenges remain in the development of 5-(2-Carboxyethyl)-2-(difluoromethoxy)mandelic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Recent pharmacokinetic studies have highlighted the need for structural modifications to improve the compound's oral bioavailability and half-life. Researchers are currently exploring various prodrug strategies and formulation techniques to overcome these limitations.

In conclusion, 5-(2-Carboxyethyl)-2-(difluoromethoxy)mandelic acid represents a compelling candidate for further investigation in the fields of inflammation and oncology. The recent advancements in its synthesis and preliminary pharmacological evaluations underscore its potential as a lead compound. Future research should focus on optimizing its pharmacokinetic properties and conducting more comprehensive preclinical and clinical studies to fully realize its therapeutic potential.